Cas no 298-27-1 (6,7-Dihydroxycoumaranone)

• Product Name: 6,7-Dihydroxycoumaranone
• CAS No: 298-27-1
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 252855
• PubChem ID: 23345658
• Update Time: 2025-04-19

6,7-Dihydroxycoumaranone Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydroxycoumaranone
• 298-27-1
• SCHEMBL11477205

• Inchi： 1S/C8H6O4/c9-5-2-1-4-3-6(10)12-8(4)7(5)11/h1-2,9,11H,3H2
• InChI Key： USNMMVBAVGTOIF-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC(=C(C1=2)O)O)=O

Computed Properties

• Exact Mass: 166.02700
• Monoisotopic Mass: 166.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 66.76000
• LogP: 0.55930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans